Cas no 1150164-00-3 (Ethyl 5-Amino-1-(2-chlorophenyl)-4-cyanopyrazole-3-carboxylate)

Ethyl 5-Amino-1-(2-chlorophenyl)-4-cyanopyrazole-3-carboxylate is a pyrazole derivative with significant utility in organic synthesis and pharmaceutical research. Its structural features, including the 2-chlorophenyl and cyano substituents, enhance reactivity and enable diverse functionalization, making it a valuable intermediate for heterocyclic compound development. The presence of both amino and ester groups offers versatility in further derivatization, facilitating applications in medicinal chemistry, particularly in the design of bioactive molecules. The compound exhibits stability under standard conditions, ensuring reliable handling and storage. Its well-defined crystalline form allows for precise characterization, supporting reproducibility in synthetic workflows. This product is particularly suited for researchers exploring novel pyrazole-based scaffolds.
Ethyl 5-Amino-1-(2-chlorophenyl)-4-cyanopyrazole-3-carboxylate structure
1150164-00-3 structure
Product Name:Ethyl 5-Amino-1-(2-chlorophenyl)-4-cyanopyrazole-3-carboxylate
CAS No:1150164-00-3
MF:C13H11ClN4O2
MW:290.70504117012
MDL:MFCD09835739
CID:857364
PubChem ID:46739212
Update Time:2025-06-07

Ethyl 5-Amino-1-(2-chlorophenyl)-4-cyanopyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-amino-1-(2-chlorophenyl)-4-cyano-1H-pyrazole-3-carboxylate
    • Ethyl 5-amino-1-(2-chlorophenyl)-4-cyanopyrazole-3-carboxylate
    • DB-351581
    • 1H-Pyrazole-3-carboxylic acid, 5-amino-1-(2-chlorophenyl)-4-cyano-, ethyl ester
    • Ethyl5-amino-1-(2-chlorophenyl)-4-cyano-1H-pyrazole-3-carboxylate
    • CS-0451786
    • AWB16400
    • BS-19364
    • DTXSID50674836
    • AKOS015854797
    • 1150164-00-3
    • MFCD09835739
    • Ethyl 5-Amino-1-(2-chlorophenyl)-4-cyanopyrazole-3-carboxylate
    • MDL： MFCD09835739
    • Inchi： 1S/C13H11ClN4O2/c1-2-20-13(19)11-8(7-15)12(16)18(17-11)10-6-4-3-5-9(10)14/h3-6H,2,16H2,1H3
    • InChI Key： OVIRUUMOFNGZIU-UHFFFAOYSA-N
    • SMILES： ClC1C=CC=CC=1N1C(=C(C#N)C(C(=O)OCC)=N1)N

Computed Properties

  • Exact Mass: 290.05700
  • Monoisotopic Mass: 290.0570533g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 410
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 93.9Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 522.6±50.0 °C at 760 mmHg
  • Flash Point: 269.8±30.1 °C
  • PSA: 93.93000
  • LogP: 2.73748
  • Vapor Pressure: 0.0±1.4 mmHg at 25°C

Ethyl 5-Amino-1-(2-chlorophenyl)-4-cyanopyrazole-3-carboxylate Security Information

Ethyl 5-Amino-1-(2-chlorophenyl)-4-cyanopyrazole-3-carboxylate Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 5-Amino-1-(2-chlorophenyl)-4-cyanopyrazole-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM188861-25g
Ethyl 5-amino-1-(2-chlorophenyl)-4-cyano-1H-pyrazole-3-carboxylate
 1150164-00-3 95%
25g
 $426 2021-08-05
TRC
E899420-100mg
Ethyl 5-Amino-1-(2-chlorophenyl)-4-cyanopyrazole-3-carboxylate
 1150164-00-3
100mg
 $64.00 2023-05-18
TRC
E899420-250mg
Ethyl 5-Amino-1-(2-chlorophenyl)-4-cyanopyrazole-3-carboxylate
 1150164-00-3
250mg
 $75.00 2023-05-18
TRC
E899420-500mg
Ethyl 5-Amino-1-(2-chlorophenyl)-4-cyanopyrazole-3-carboxylate
 1150164-00-3
500mg
 $87.00 2023-05-18
TRC
E899420-1g
Ethyl 5-Amino-1-(2-chlorophenyl)-4-cyanopyrazole-3-carboxylate
 1150164-00-3
1g
 $98.00 2023-05-18
Fluorochem
212938-1g
Ethyl 5-amino-1-(2-chlorophenyl)-4-cyano-1H-pyrazole-3-carboxylate
 1150164-00-3 95%
1g
 ￡76.00 2022-03-01
Fluorochem
212938-5g
Ethyl 5-amino-1-(2-chlorophenyl)-4-cyano-1H-pyrazole-3-carboxylate
 1150164-00-3 95%
5g
 ￡225.00 2022-03-01
Fluorochem
212938-25g
Ethyl 5-amino-1-(2-chlorophenyl)-4-cyano-1H-pyrazole-3-carboxylate
 1150164-00-3 95%
25g
 ￡600.00 2022-03-01
Chemenu
CM188861-1g
Ethyl 5-amino-1-(2-chlorophenyl)-4-cyano-1H-pyrazole-3-carboxylate
 1150164-00-3 95%
1g
 $61 2023-02-03
Chemenu
CM188861-5g
Ethyl 5-amino-1-(2-chlorophenyl)-4-cyano-1H-pyrazole-3-carboxylate
 1150164-00-3 95%
5g
 $185 2023-02-03

Ethyl 5-Amino-1-(2-chlorophenyl)-4-cyanopyrazole-3-carboxylate Related Literature

Related Categories

1150164-00-3 (Ethyl 5-Amino-1-(2-chlorophenyl)-4-cyanopyrazole-3-carboxylate) Related Products

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd